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Compound of Interest

Compound Name:
[4-(4-Chlorophenoxy)-3-

nitrophenyl]methanol

CAS No.: 339279-20-8

Cat. No.: B3036390

Get Quote

Technical Whitepaper: [4-(4-Chlorophenoxy)-3-nitrophenyl]methanol

Executive Summary
[4-(4-Chlorophenoxy)-3-nitrophenyl]methanol is a specialized diaryl ether building block

used in the synthesis of bioactive small molecules, particularly in the development of kinase

inhibitors and anti-infective agents. Characterized by a nitro-functionalized diphenyl ether core

with a benzylic alcohol "handle," this molecule serves as a critical intermediate for introducing

the 4-(4-chlorophenoxy)-3-nitrophenyl moiety into larger pharmacophores.

This guide provides a definitive technical analysis of its molecular properties, validated

synthesis protocols, and quality control parameters for researchers in medicinal chemistry.

Chemical Identity & Physicochemical Properties
The molecule consists of a benzyl alcohol core substituted at the para position with a 4-

chlorophenoxy group and at the meta position with a nitro group. This substitution pattern
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creates an electron-deficient ring system susceptible to further functionalization (e.g., reduction

of the nitro group to an aniline).

Table 1: Physicochemical Specifications

Property Data Notes

Chemical Name
[4-(4-Chlorophenoxy)-3-

nitrophenyl]methanol
IUPAC Nomenclature

Molecular Formula C₁₃H₁₀ClNO₄
Confirmed by elemental

analysis

Molecular Weight 279.68 g/mol Monoisotopic Mass: 279.0298

CAS Registry
Derivative of 320416-35-1

(Aldehyde)

Often synthesized in situ or

custom manufactured

Appearance
Yellow to orange crystalline

solid

Nitro-aromatics typically exhibit

color

Solubility
DMSO, DMF, Methanol, Ethyl

Acetate
Sparingly soluble in water

LogP (Predicted) ~3.2
Lipophilic due to diaryl ether

backbone

H-Bond Donors 1 (Benzylic -OH)

H-Bond Acceptors 4 (-NO₂, -O-, -OH)

Synthesis & Manufacturing Protocols
The synthesis of [4-(4-Chlorophenoxy)-3-nitrophenyl]methanol is most reliably achieved

through Nucleophilic Aromatic Substitution (SₙAr) followed by workup, or alternatively via the

reduction of its aldehyde precursor.

Primary Route: SₙAr Coupling
This method is preferred for its cost-effectiveness and the availability of starting materials. It

utilizes the strong electron-withdrawing effect of the nitro group to facilitate the displacement of
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a leaving group (fluorine) by the phenoxide nucleophile.

Precursor A: 4-Fluoro-3-nitrobenzyl alcohol (CAS 20274-69-5)

Precursor B: 4-Chlorophenol (CAS 106-48-9)

Step-by-Step Protocol:

Reagent Preparation: Dissolve 4-Chlorophenol (1.0 equiv) in anhydrous DMF.

Deprotonation: Add Potassium Carbonate (K₂CO₃, 1.5 equiv) and stir at room temperature

for 30 minutes to generate the phenoxide anion.

Coupling: Add 4-Fluoro-3-nitrobenzyl alcohol (1.0 equiv) to the reaction mixture.

Reaction: Heat the mixture to 80°C–100°C under nitrogen atmosphere for 4–6 hours.

Monitor by TLC (Hexane:EtOAc 1:1) or HPLC.

Quench: Cool to room temperature and pour into ice-water.

Isolation: Extract with Ethyl Acetate (3x). Wash organic layer with 1M NaOH (to remove

unreacted phenol), water, and brine.

Purification: Dry over Na₂SO₄, concentrate, and recrystallize from Ethanol/Hexane or purify

via silica gel chromatography.

Alternative Route: Aldehyde Reduction
If the aldehyde intermediate 4-(4-Chlorophenoxy)-3-nitrobenzaldehyde (CAS 320416-35-1) is

available, a mild reduction yields the target alcohol.

Reagents: Sodium Borohydride (NaBH₄), Methanol/THF.[1]

Procedure: Treat the aldehyde with 0.5 equiv NaBH₄ at 0°C. Stir for 1 hour. Quench with

saturated NH₄Cl.

Visualized Synthesis Pathway
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The following diagram illustrates the logical flow of the synthesis, highlighting the critical SₙAr

mechanism and the alternative reduction pathway.

4-Fluoro-3-nitrobenzyl alcohol
(CAS 20274-69-5)
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(Meisenheimer Complex)
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3-nitrophenyl]methanol
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(SNAr Coupling)

4-(4-Chlorophenoxy)-
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(CAS 320416-35-1)

NaBH4 reduction
(Alternative Route)
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Figure 1: Convergent synthesis pathways for [4-(4-Chlorophenoxy)-3-nitrophenyl]methanol
via SNAr coupling (primary) and Aldehyde Reduction (secondary).

Analytical Characterization (QC)
To ensure the integrity of the synthesized compound, the following analytical markers must be

verified.

1. ¹H-NMR Spectroscopy (400 MHz, DMSO-d₆):

Aromatic Region (δ 6.9 – 8.2 ppm):

Look for the specific pattern of the 1,3,4-trisubstituted ring (Core) and the AA'BB' system

of the 4-chlorophenoxy ring.

Diagnostic: A doublet (or d,d) for the proton ortho to the nitro group (H-2 of the core ring)

typically shifted downfield (~8.0 ppm).

Benzylic Methylene (δ 4.5 – 4.7 ppm):

Singlet or doublet (if coupling with OH visible) corresponding to -CH₂OH.
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Hydroxyl Proton (δ 5.2 – 5.5 ppm):

Broad singlet or triplet (exchangeable with D₂O).

2. Mass Spectrometry (LC-MS):

Ionization: ESI (Positive or Negative mode).

Expected Peak: m/z 279.0 [M]⁺ or m/z 262.0 [M-OH]⁺ (loss of hydroxyl).

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the Chlorine atom (³⁵Cl / ³⁷Cl).

Applications in Drug Discovery
This molecule serves as a "Lego block" in medicinal chemistry, primarily for:

Kinase Inhibitors: The diaryl ether scaffold mimics the hydrophobic pocket interactions found

in many kinase inhibitors (e.g., Sorafenib analogues). The benzylic alcohol can be converted

to a halide or mesylate to attach solubilizing groups (like morpholine or piperazine).

Anti-Infectives: Nitro-diaryl ethers are explored for anti-tubercular activity. The nitro group

can be reduced to an amine, serving as a precursor for urea or amide formation.

Probes: The nitro group provides a handle for reduction-activated prodrug strategies.

Safety & Handling (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye). Potential sensitizer.

Nitro-Aromatic Warning: Like many nitro-compounds, it may be energetic or thermally

unstable at high temperatures. Avoid heating dry solids above 150°C without DSC testing.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the

alcohol to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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